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PASCC Susceptibility of Stainless Steels

The table below summarizes the PASCC susceptibility of various stainless steels and nickel alloys, based on

experimental data and industrial case studies [1] [2] [3].

Material Type /
Grade

Key Compositional
Features

Sensitization &
PASCC Susceptibility

Key Experimental & Field
Observations

Standard
Austenitic
(304/304H)

~18% Cr, ~8% Ni,

Higher C (>0.03%)

High Susceptibility [4]

[5] [6]

Susceptible to rapid

sensitization at 450-900°C;
prone to intergranular PASCC

[3] [5].

Standard
Austenitic
(316/316L)

~18% Cr, ~10% Ni,

~2% Mo, Lower C (L
grade)

Moderate to High
Susceptibility (L grade
offers better resistance)

Lower carbon content slows

sensitization; remains
susceptible with prolonged high-

temp exposure [3].

Stabilized
Austenitic (321)

Ti addition Lower Susceptibility
(when properly
stabilized)

Ti/Cb forms carbides, slowing Cr

depletion; requires 1000-4000+
hours at 427-927°C to sensitize

[2] [3].
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Material Type /
Grade

Key Compositional
Features

Sensitization &
PASCC Susceptibility

Key Experimental & Field
Observations

Stabilized
Austenitic
(347/347H)

Nb (Cb) addition Lower Susceptibility
(when properly
stabilized)

Excellent long-term stability; Nb

slows sensitization but can
occur after long-term exposure

(e.g., 762°C) [2] [6].

Low-Carbon
Austenitic
(304L, 316L)

Carbon < 0.03% Moderate
Susceptibility

Shifts sensitization curve to

longer times; not immune to
PASCC with extended high-

temp exposure [1] [2] [3].

Austenitic
Castings (CF-
8C, CF-3 Mod.)

High Cr, Ni, C; some

with controlled ferrite

Low Susceptibility
(with high ferrite
content)

Excellent PASCC resistance

with low C, high ferrite content
(>~20%); ferrite suppresses

austenite sensitization [1].

Weld Deposited
Metals (308L,
309NbL)

Low C, high ferrite

content

Low Susceptibility Excellent PASCC resistance due

to high ferrite content; ferrite
content is critical for IGSCC

resistance [1].

High-Nickel
Alloys (Alloy
800, 825)

High Ni, Fe, Cr Susceptible Can sensitize and suffer

PASCC; not a guaranteed
preventive measure [2] [3].

Experimental Protocols for PASCC Evaluation

The experimental methods for evaluating PASCC susceptibility focus on creating the conditions for cracking

and then assessing the damage.

Key Test Environment and Specimen Preparation

A widely used method involves exposing sensitized specimens to an acidified potassium tetrathionate

(K₂S₄O₆) solution, which simulates the presence of polythionic acids [1]. Another common test solution
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contains thiosulfate anions (S₂O₃²⁻) [3]. The standard acidified copper sulfate test (per ASTM A262

Practice E) can also be used for quality control, as its sensitization range overlaps with that of polythionic

acid [2].

Specimens must be sensitized before testing by heat-treating within the 450-900°C range to precipitate

chromium carbides at grain boundaries [3]. Applied or residual tensile stress is required, introduced via U-

bend specimens, C-rings, or constant load tests [7] [8].

Damage Assessment and Analysis

After exposure, samples are examined for cracks. The primary analysis involves:

Metallographic Examination: Polished cross-sections are examined under a microscope. The

hallmark of PASCC is intergranular cracking (cracks following grain boundaries), often with
branching and grain fallout [4] [3].

Fractography: Scanning Electron Microscopy (SEM) of the fracture surface reveals a "rock candy"
appearance, characteristic of intergranular fracture [3] [6].

Microchemical Analysis: Energy Dispersive X-ray Spectroscopy (EDS) can detect sulfur in crack
deposits, confirming the role of the corrosive agent [4] [6].

Sensitization Confirmation: A standard test like ASTM A262 Practice A (Oxalic Acid Etch) is
performed to confirm a "ditched" microstructure indicative of sensitization [3].

PASCC Mechanism and Experimental Workflow

The diagram below illustrates the PASCC mechanism and its experimental evaluation workflow.
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Prerequisites for PASCC

Experimental Conditions

Damage Assessment

Sensitization

SulfideScale

Microstructure

AcidFormation
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AppliedStress
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Metallographic

SEM_EDS

SensitizationTest

Click to download full resolution via product page

Key Factors Influencing PASCC Susceptibility

The data indicates that PASCC susceptibility is not a simple yes/no for each grade but is governed by a few

critical metallurgical and environmental factors.

Sensitization is a Prerequisite: The single most important factor is the sensitized microstructure,

where chromium carbides precipitate at grain boundaries, creating chromium-depleted zones that are

anodic and susceptible to attack [4] [3]. This occurs when the material is exposed to the temperature

range of approximately 400-900°C (752-1652°F) for a sufficient time [3] [5].

The Critical Role of Composition:

Carbon Content: Lower carbon grades (L grades) and stabilized grades (with Ti or Nb) are

more resistant because they slow down the kinetics of chromium carbide formation, shifting the
time-temperature-sensitization curve to longer times [1] [2] [3].

Ferrite Content: In castings and weld metals, a higher ferrite content significantly improves
PASCC resistance. Ferrite provides a fast diffusion path for chromium, preventing its depletion

at austenite grain boundaries [1].

The Formation of Polythionic Acid: The corrosive environment is created during shutdowns. Sulfide

scale (e.g., FeS) formed during operation reacts with oxygen and moisture (from air and water

washing) to produce polythionic acids (H₂SₓOₙ) [7] [3] [5]. Therefore, equipment is most vulnerable

during out-of-service periods.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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